5,10-Dideazafolic acid
Overview
Description
5,10-Dideazafolic acid is an antileukemic agent.
Scientific Research Applications
Synthesis and Biological Evaluation
5,10-Dideazafolic acid and its analogues like 9-thia-5,10-dideazafolic acid have been synthesized and evaluated for their biological properties. These compounds have been found to be potent inhibitors of human enzymes such as 5-aminoimidazole-4-carboxamide ribonucleotide transformylase. This inhibitory action makes them significant in cancer research, particularly in studies involving leukemia cell lines (Wall & Benkovic, 2002).
Cancer Therapeutics
Research on 5,10-dideazafolic acid has shown its potential in cancer therapy. Its efficacy in prolonging the survival of mice implanted with L1210 tumors indicates its potential in antitumor applications. Studies suggest a synergy between 5,10-dideazafolic acid and other drugs like methotrexate in treating certain types of cancer (Ferguson et al., 2004).
Biochemical Properties in Cancer
The biochemical properties of 5,10-dideazafolic acid and related compounds have been extensively studied. These compounds have shown to inhibit key enzymes in DNA replication, thus affecting the proliferation of cancer cells. Their specific action on enzymes such as thymidylate synthase and glycinamide ribonucleotide transformylase highlights their potential as anticancer agents (Fry & Jackson, 2004).
Impact on Leukemia Cells
5,10-Dideazafolic acid has demonstrated significant effects on leukemia cells. It has been found to inhibit the growth of leukemia cells and induce differentiation in certain cell lines. This suggests its potential role in targeted leukemia therapies (Sokoloski, Beardsley, & Sartorelli, 2004).
Role in Central Nervous System Malignancies
The folate receptor, which is involved in the cellular uptake of compounds like 5,10-dideazafolic acid, has been studied in the context of central nervous system malignancies. Research suggests that ependymoma tumors express the folate receptor at a high frequency, which could be critical in developing selective chemotherapy strategies (Weitman, Frazier, & Kamen, 2005).
properties
CAS RN |
85597-18-8 |
|---|---|
Product Name |
5,10-Dideazafolic acid |
Molecular Formula |
C21H21N5O6 |
Molecular Weight |
439.4 g/mol |
IUPAC Name |
(2S)-2-[[4-[2-(2-amino-4-oxo-3H-pyrido[2,3-d]pyrimidin-6-yl)ethyl]benzoyl]amino]pentanedioic acid |
InChI |
InChI=1S/C21H21N5O6/c22-21-25-17-14(19(30)26-21)9-12(10-23-17)2-1-11-3-5-13(6-4-11)18(29)24-15(20(31)32)7-8-16(27)28/h3-6,9-10,15H,1-2,7-8H2,(H,24,29)(H,27,28)(H,31,32)(H3,22,23,25,26,30)/t15-/m0/s1 |
InChI Key |
BHDZQFSNQPIPGI-HNNXBMFYSA-N |
Isomeric SMILES |
C1=CC(=CC=C1CCC2=CC3=C(NC(=NC3=O)N)N=C2)C(=O)N[C@@H](CCC(=O)O)C(=O)O |
SMILES |
C1=CC(=CC=C1CCC2=CC3=C(N=C2)N=C(NC3=O)N)C(=O)NC(CCC(=O)O)C(=O)O |
Canonical SMILES |
C1=CC(=CC=C1CCC2=CC3=C(NC(=NC3=O)N)N=C2)C(=O)NC(CCC(=O)O)C(=O)O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
5,10-Dideazafolic acid; |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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